molecular formula C29H30BrN7O B13381053 5-Bromo-2-hydroxybenzaldehyde [4-(4-benzylpiperidin-1-yl)-6-(4-toluidino)-1,3,5-triazin-2-yl]hydrazone

5-Bromo-2-hydroxybenzaldehyde [4-(4-benzylpiperidin-1-yl)-6-(4-toluidino)-1,3,5-triazin-2-yl]hydrazone

Cat. No.: B13381053
M. Wt: 572.5 g/mol
InChI Key: NQSPTKLTBPDRJT-ZCTHSVRISA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

5-Bromo-2-hydroxybenzaldehyde [4-(4-benzylpiperidin-1-yl)-6-(4-toluidino)-1,3,5-triazin-2-yl]hydrazone is a complex organic compound that has garnered interest in various fields of scientific research This compound is characterized by its unique structure, which includes a brominated benzaldehyde moiety and a triazinyl hydrazone linkage

Properties

Molecular Formula

C29H30BrN7O

Molecular Weight

572.5 g/mol

IUPAC Name

2-[(E)-[[4-(4-benzylpiperidin-1-yl)-6-(4-methylanilino)-1,3,5-triazin-2-yl]hydrazinylidene]methyl]-4-bromophenol

InChI

InChI=1S/C29H30BrN7O/c1-20-7-10-25(11-8-20)32-27-33-28(36-31-19-23-18-24(30)9-12-26(23)38)35-29(34-27)37-15-13-22(14-16-37)17-21-5-3-2-4-6-21/h2-12,18-19,22,38H,13-17H2,1H3,(H2,32,33,34,35,36)/b31-19+

InChI Key

NQSPTKLTBPDRJT-ZCTHSVRISA-N

Isomeric SMILES

CC1=CC=C(C=C1)NC2=NC(=NC(=N2)N3CCC(CC3)CC4=CC=CC=C4)N/N=C/C5=C(C=CC(=C5)Br)O

Canonical SMILES

CC1=CC=C(C=C1)NC2=NC(=NC(=N2)N3CCC(CC3)CC4=CC=CC=C4)NN=CC5=C(C=CC(=C5)Br)O

Origin of Product

United States

Preparation Methods

The synthesis of 5-Bromo-2-hydroxybenzaldehyde [4-(4-benzylpiperidin-1-yl)-6-(4-toluidino)-1,3,5-triazin-2-yl]hydrazone typically involves multiple steps, starting with the preparation of the key intermediates. The synthetic route generally includes the following steps:

    Synthesis of 5-Bromo-2-hydroxybenzaldehyde: This intermediate can be prepared by bromination of 2-hydroxybenzaldehyde using bromine in the presence of a suitable solvent such as acetic acid.

    Preparation of 4-(4-benzylpiperidin-1-yl)-6-(4-toluidino)-1,3,5-triazine: This intermediate is synthesized through a series of reactions involving the condensation of appropriate amines with cyanuric chloride.

    Formation of the Hydrazone: The final step involves the condensation of 5-Bromo-2-hydroxybenzaldehyde with 4-(4-benzylpiperidin-1-yl)-6-(4-toluidino)-1,3,5-triazine in the presence of a hydrazine derivative under controlled conditions to form the desired hydrazone compound.

Industrial production methods for this compound may involve optimization of reaction conditions, such as temperature, pressure, and solvent choice, to maximize yield and purity.

Chemical Reactions Analysis

5-Bromo-2-hydroxybenzaldehyde [4-(4-benzylpiperidin-1-yl)-6-(4-toluidino)-1,3,5-triazin-2-yl]hydrazone undergoes various chemical reactions, including:

    Oxidation: The compound can undergo oxidation reactions, typically in the presence of oxidizing agents such as potassium permanganate or hydrogen peroxide, leading to the formation of corresponding carboxylic acids or other oxidized derivatives.

    Reduction: Reduction reactions can be carried out using reducing agents like sodium borohydride or lithium aluminum hydride, resulting in the formation of reduced hydrazone derivatives.

    Substitution: The bromine atom in the benzaldehyde moiety can participate in nucleophilic substitution reactions, where it is replaced by other nucleophiles such as amines or thiols, leading to the formation of substituted derivatives.

Common reagents and conditions used in these reactions include organic solvents (e.g., ethanol, dichloromethane), catalysts (e.g., palladium on carbon), and specific temperature and pH conditions to facilitate the desired transformations.

Scientific Research Applications

5-Bromo-2-hydroxybenzaldehyde [4-(4-benzylpiperidin-1-yl)-6-(4-toluidino)-1,3,5-triazin-2-yl]hydrazone has a wide range of scientific research applications:

    Medicinal Chemistry: The compound is investigated for its potential as a pharmacophore in the development of new therapeutic agents, particularly in the treatment of cancer, infectious diseases, and neurological disorders.

    Material Science: Its unique structural properties make it a candidate for the development of advanced materials, including polymers and nanomaterials with specific electronic, optical, or mechanical properties.

    Industrial Chemistry: The compound is explored for its use as a catalyst or intermediate in various industrial chemical processes, including the synthesis of fine chemicals and agrochemicals.

Mechanism of Action

The mechanism of action of 5-Bromo-2-hydroxybenzaldehyde [4-(4-benzylpiperidin-1-yl)-6-(4-toluidino)-1,3,5-triazin-2-yl]hydrazone involves its interaction with specific molecular targets and pathways. The compound can bind to enzymes or receptors, modulating their activity and leading to downstream effects. For example, it may inhibit the activity of certain kinases or proteases, thereby affecting cellular signaling pathways involved in cell proliferation, apoptosis, or immune response.

Comparison with Similar Compounds

When compared to similar compounds, 5-Bromo-2-hydroxybenzaldehyde [4-(4-benzylpiperidin-1-yl)-6-(4-toluidino)-1,3,5-triazin-2-yl]hydrazone stands out due to its unique combination of functional groups and structural features. Similar compounds include:

    5-Bromo-2-hydroxybenzaldehyde [3-(4-ethoxyphenyl)-5-sulfanyl-4H-1,2,4-triazol-4-yl]hydrazone: This compound has a similar hydrazone linkage but differs in the substituents on the triazine ring.

    5-Bromo-2-hydroxybenzaldehyde [4-(4-methoxyphenyl)-6-(4-toluidino)-1,3,5-triazin-2-yl]hydrazone: This compound features a methoxy group instead of a benzyl group, leading to different chemical and biological properties.

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.